Cas no 1420973-59-6 (4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride)

• Product Name: 4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride
• CAS No: 1420973-59-6
• MF: C₁₁H₁₈ClN₃S
• MW: 259.798719882965
• MDL: MFCD24381060
• CID: 2179701
• PubChem ID: 71639037
• Update Time: 2025-10-29

4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-((piperidin-4-ylmethyl)thio)pyrimidine hydrochloride
• 4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride

• MDL： MFCD24381060
• Inchi： 1S/C11H17N3S.ClH/c1-9-2-7-13-11(14-9)15-8-10-3-5-12-6-4-10;/h2,7,10,12H,3-6,8H2,1H3;1H
• InChI Key： KVYLNEVJWIKGFM-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=CC=C(C)N=1)CC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 183
• Topological Polar Surface Area: 63.1

Additional information on 4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride

Introduction to 4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride (CAS No. 1420973-59-6)

4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride (CAS No. 1420973-59-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of pyrimidine, a versatile heterocyclic structure that forms the backbone of numerous biologically active molecules. The unique combination of the piperidinyl and sulfanyl moieties in this molecule imparts it with distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride consists of a pyrimidine ring substituted with a methyl group at the 4-position and a sulfanyl group attached to a piperidinyl methyl moiety. This intricate arrangement of functional groups contributes to its potential as a modulator of various biological pathways, particularly those involved in neuropharmacology and oncology.

Recent studies have highlighted the therapeutic potential of 4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the modulation of cytokine production and the inhibition of pro-inflammatory enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory effects, 4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this anticancer activity is thought to involve the disruption of cell cycle progression and the activation of caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride has been extensively studied to assess its suitability for clinical development. Data from animal models indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are crucial parameters for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, preliminary toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of 4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride extend beyond inflammation and cancer. Recent research has explored its role in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Studies have suggested that this compound can protect neuronal cells from oxidative stress and inhibit the aggregation of amyloid-beta peptides, which are key pathological features of Alzheimer's disease.

In conclusion, 4-methyl-2-[(piperidin-4-ylmethyl)sulfanyl]pyrimidine hydrochloride (CAS No. 1420973-59-6) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigation. As research in this area continues to advance, it is anticipated that this compound will play a significant role in the development of novel treatments for various diseases.